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Compound of Interest

Dodecyl N,N-
Compound Name:
dimethylaminoacetate-d6

Cat. No.: B15622568

Get Quote

\ J

Disclaimer: No specific Safety Data Sheet (SDS) for Dodecyl N,N-dimethylaminoacetate-d6
IS publicly available. This guide is compiled based on the safety data for the non-deuterated
analogue, Dodecyl N,N-dimethylaminoacetate (CAS No. 112-18-5), and general knowledge of
the toxicological impact of deuteration. The safety profiles of deuterated and non-deuterated
compounds are often similar; however, differences in metabolism and toxicity can occur.[1][2][3]
[4][5] This document is intended for informational purposes for researchers, scientists, and drug
development professionals and should not replace a formal risk assessment.

Hazard Identification

Dodecyl N,N-dimethylaminoacetate is classified as a hazardous substance. The primary
hazards are related to its corrosive and irritant properties, and its toxicity to aquatic life.

GHS Classification:
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Hazard Class

Category Hazard Statement

Acute Toxicity, Oral

4 H302: Harmful if swallowed.[6]

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage.[6]

Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.
Hazardous to the Aquatic ) o

_ 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard
Hazardous to the Aquatic ] o

) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects.[6]

Signal Word: Danger

Hazard Pictograms:

Hazardous to the Aquatic Environment

p3

Health Hazard/Hazard to the Ozone Layer
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GHS Hazard Pictograms

Toxicological Data

The following tables summarize the available quantitative toxicological data for the non-
deuterated Dodecyl N,N-dimethylaminoacetate. The impact of deuteration on these values is

not known but is generally expected to be minor for acute toxicity.

Acute Toxicity Data:

Route of Exposure  Species Value Reference
Oral (LD50) Rat 1450 mg/kg [7]
Dermal (LD50) Rabbit > 5000 mg/kg [8]

Ecotoxicity Data:

Organism Test Value Exposure Time Reference
Zebra fish (Danio
] C50 0.7 mg/L 96 hours [7]
rerio)
Golden orfe
LC50 0.5 mg/L 48 hours [7]

(Leuciscus idus)

Experimental Protocols

The following are representative experimental protocols based on OECD guidelines for
assessing the key toxicological endpoints. The actual studies for Dodecyl N,N-
dimethylaminoacetate may have followed similar procedures.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

This method is designed to estimate the oral LD50 value.[7][9][10]
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Workflow for Acute Oral Toxicity (OECD 420)

Skin Corrosionl/irritation (Based on OECD Guideline 439
- In Vitro)

This in vitro test uses a reconstructed human epidermis (RhE) model to assess skin irritation
potential.[11][12][13][14][15]

Irritant (Viability <= 50%)

Prepare Reconstructed
Human Epidermis (RhE) Tissues

|

o[ Apply test substance to|__, [incubate for a defined period Rinse and post-incubate | __, [ Assess cell viability
triplicate tissues (€.9., 60 minutes) (e.9., 42 hours) (MTT assay)

Nonvirritant (Viability > 50%)
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Workflow for In Vitro Skin Irritation (OECD 439)

Serious Eye Damage/Eye Irritation (Based on OECD
Guideline 405 - In Vivo)

This in vivo test is typically performed on albino rabbits to assess the potential for a substance
to cause eye irritation or damage.[6][16][17][18][19]

Select healthy albino rabbits Instill test substance into Obs(ecrgsn:r;d iﬁ?gg%ﬂg&\zﬁ'ons »| Continue observation up to 21 days Classify based on severity
with no pre-existing eye irritation the conjunctival sac of one eye atl, 24 l48 'and 172 Faia to assess reversibility of effects and reversibility of lesions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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